Cas no 946254-31-5 (N-(2,5-difluorophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2,5-difluorophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide
• CAS No: 946254-31-5
• MF: C₂₀H₁₃F₅N₂O₂
• MW: 408.321442365646
• CID: 5504648
• Update Time: 2025-05-20

N-(2,5-difluorophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• N-(2,5-difluorophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H13F5N2O2/c21-14-6-7-16(22)17(10-14)26-18(28)15-5-2-8-27(19(15)29)11-12-3-1-4-13(9-12)20(23,24)25/h1-10H,11H2,(H,26,28)
• InChI Key： MXORSOVCGVJIAZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C(F)(F)F)=C2)C=CC=C1C(NC1=CC(F)=CC=C1F)=O

Additional information on N-(2,5-difluorophenyl)-2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide

N-(2,5-Difluorophenyl)-2-Oxo-1-{3-(Trifluoromethyl)Phenylmethyl}-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

N-(2,5-Difluorophenyl)-2-Oxo-1-{3-(Trifluoromethyl)Phenylmethyl}-1,2-Dihydropyridine-3-Carboxamide is a complex organic compound with the CAS number 946254-31-5. This compound belongs to the class of dihydropyridines, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound is characterized by a dihydropyridine ring system, which is a six-membered ring with two double bonds and two nitrogen atoms. The substituents on the ring include a 2-oxo group, a trifluoromethylphenylmethyl group, and a difluorophenyl group attached via a carboxamide linkage.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, amidation, and oxidation. The presence of fluorine atoms in the molecule significantly influences its physical and chemical properties. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. Recent studies have shown that fluorinated dihydropyridines exhibit potent inhibitory effects on various enzyme targets, making them promising candidates for drug development.

One of the key features of this compound is its ability to modulate ion channels. Ion channels are critical for cellular communication and are implicated in numerous diseases, including cardiovascular disorders and neurological conditions. Preclinical studies have demonstrated that this compound can inhibit voltage-gated calcium channels with high potency. This activity suggests its potential utility in treating conditions such as hypertension and arrhythmias.

In addition to its ion channel modulation properties, this compound has also been investigated for its anti-inflammatory effects. Research indicates that it can suppress the production of pro-inflammatory cytokines in vitro. This dual functionality—simultaneously targeting ion channels and inflammatory pathways—positions it as a versatile therapeutic agent with broad applications.

The structural uniqueness of N-(2,5-Difluorophenyl)-2-Oxo-1-{3-(Trifluoromethyl)Phenylmethyl}-1,2-Dihydropyridine-3-Carboxamide also makes it an interesting candidate for exploring structure-activity relationships (SAR). By modifying the substituents on the dihydropyridine ring or altering the fluorination pattern, researchers can optimize its pharmacokinetic properties and therapeutic efficacy. Recent advancements in computational chemistry have enabled more efficient modeling of these relationships, accelerating drug discovery efforts.

Moreover, this compound has shown promise in preclinical models of cancer. Studies suggest that it may induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. The trifluoromethyl group is believed to play a critical role in these effects by enhancing the molecule's ability to penetrate cellular membranes and interact with intracellular targets.

Despite its potential benefits, further research is needed to fully understand the safety profile and long-term effects of this compound. Ongoing clinical trials are evaluating its tolerability in humans and assessing its efficacy in treating specific indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield valuable insights into its therapeutic potential.

In conclusion, N-(2,5-Difluorophenyl)-2-Oxo-1-{3-(Trifluoromethyl)Phenylmethyl}-1,2-Dihydropyridine-3-Carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound may pave the way for innovative treatments across multiple therapeutic areas.